gigantetroneninone
gigantetroneninone
Brand Name:
Vulcanchem
CAS No.:
177535-01-2
VCID:
VC0068158
InChI:
InChI=1S/C37H66O7/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-19-22-33(39)34(40)24-25-35(41)36-26-23-31(43-36)20-17-16-18-21-32-28-30(27-29(2)38)37(42)44-32/h14-15,30-36,39-41H,3-13,16-28H2,1-2H3/b15-14-/t30-,31-,32-,33-,34-,35+,36+/m1/s1
SMILES:
CCCCCCCCCCCCC=CCCC(C(CCC(C1CCC(O1)CCCCCC2CC(C(=O)O2)CC(=O)C)O)O)O
Molecular Formula:
C37H66O7
Molecular Weight:
622.9 g/mol
gigantetroneninone
CAS No.: 177535-01-2
Main Products
VCID: VC0068158
Molecular Formula: C37H66O7
Molecular Weight: 622.9 g/mol
| CAS No. | 177535-01-2 |
|---|---|
| Product Name | gigantetroneninone |
| Molecular Formula | C37H66O7 |
| Molecular Weight | 622.9 g/mol |
| IUPAC Name | (3S,5R)-3-(2-oxopropyl)-5-[5-[(2R,5S)-5-[(Z,1S,4R,5R)-1,4,5-trihydroxyhenicos-8-enyl]oxolan-2-yl]pentyl]oxolan-2-one |
| Standard InChI | InChI=1S/C37H66O7/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-19-22-33(39)34(40)24-25-35(41)36-26-23-31(43-36)20-17-16-18-21-32-28-30(27-29(2)38)37(42)44-32/h14-15,30-36,39-41H,3-13,16-28H2,1-2H3/b15-14-/t30-,31-,32-,33-,34-,35+,36+/m1/s1 |
| Standard InChIKey | JOJQJBPJRVKXKC-ITGCIYSMSA-N |
| Isomeric SMILES | CCCCCCCCCCCC/C=C\CC[C@H]([C@@H](CC[C@@H]([C@@H]1CC[C@H](O1)CCCCC[C@@H]2C[C@H](C(=O)O2)CC(=O)C)O)O)O |
| SMILES | CCCCCCCCCCCCC=CCCC(C(CCC(C1CCC(O1)CCCCCC2CC(C(=O)O2)CC(=O)C)O)O)O |
| Canonical SMILES | CCCCCCCCCCCCC=CCCC(C(CCC(C1CCC(O1)CCCCCC2CC(C(=O)O2)CC(=O)C)O)O)O |
| Synonyms | 2,4-cis-gigantetroneninone 2,4-trans-gigantetroneninone gigantetroneninone gigantetroneninone, (trans)-isome |
| PubChem Compound | 6443298 |
| Last Modified | Nov 11 2021 |
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